Cas no 2194848-13-8 (2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine)

2-(2,3-Dihydro-1H-inden-1-yloxy)-3-methylpyrazine is a heterocyclic compound featuring a pyrazine core substituted with a methyl group and an indanyloxy moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The indane ring system enhances lipophilicity, which may improve bioavailability, while the pyrazine scaffold offers versatility for further functionalization. Its balanced molecular weight and moderate polarity make it a suitable intermediate for synthetic modifications. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers may explore its use in developing bioactive molecules due to its hybrid aromatic-aliphatic character and potential for selective interactions with biological targets.
2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine structure
2194848-13-8 structure
Product Name:2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine
CAS No:2194848-13-8
MF:C14H14N2O
MW:226.273763179779
CID:5326081
Update Time:2025-05-24

2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2-[(2,3-dihydro-1H-inden-1-yl)oxy]-3-methyl-
    • 2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine
    • Inchi: 1S/C14H14N2O/c1-10-14(16-9-8-15-10)17-13-7-6-11-4-2-3-5-12(11)13/h2-5,8-9,13H,6-7H2,1H3
    • InChI Key: HRFWFHZUUZUDCQ-UHFFFAOYSA-N
    • SMILES: C1(OC2C3=C(C=CC=C3)CC2)=NC=CN=C1C

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Additional information on 2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine

Comprehensive Overview of 2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine (CAS No. 2194848-13-8)

2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine (CAS No. 2194848-13-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazine and indene-derived structure, is increasingly being studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular interactions and how its structural features can be leveraged to design more effective bioactive molecules.

The compound's CAS number 2194848-13-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its pyrazine moiety is a common pharmacophore found in many FDA-approved drugs, making it a valuable scaffold for medicinal chemistry. Meanwhile, the 2,3-dihydro-1H-inden-1-yloxy group contributes to its lipophilicity, which can influence bioavailability and membrane permeability—key factors in drug development.

In recent years, the demand for novel heterocyclic compounds like 2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine has surged, driven by advancements in high-throughput screening and computational chemistry. Scientists are exploring its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in targeted cancer therapies and neurological disorder treatments. Additionally, its agrochemical applications are being investigated, particularly in the development of next-generation pesticides with reduced environmental impact.

From a synthetic chemistry perspective, the compound's ether linkage and methyl-substituted pyrazine ring offer versatile sites for further derivatization. This flexibility makes it an attractive intermediate for constructing more complex molecules. Recent publications have highlighted its role in catalyzed cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

As the scientific community continues to prioritize structure-activity relationship (SAR) studies, 2-(2,3-dihydro-1H-inden-1-yloxy)-3-methylpyrazine stands out as a promising candidate for further exploration. Its balanced physicochemical properties and modular design align well with modern fragment-based drug discovery approaches, addressing the growing need for innovative therapeutic agents.

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